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Compound of Interest

Compound Name: PEG 23 lauryl ether

Cat. No.: B15546263 Get Quote

Ensuring the safe and environmentally responsible disposal of PEG 23 lauryl ether, also

known as Brij 35, is critical for laboratory safety and compliance. This document provides a

comprehensive, step-by-step guide for researchers, scientists, and drug development

professionals on the proper handling and disposal of this substance.

Immediate Safety and Handling Precautions
Before handling PEG 23 lauryl ether, it is imperative to be familiar with its potential hazards.

This substance is an irritant to the eyes, skin, and respiratory system.[1] Always wear

appropriate personal protective equipment (PPE), including chemical safety goggles,

compatible chemical-resistant gloves, and a lab coat.[1][2] Work in a well-ventilated area,

preferably with mechanical exhaust, and ensure that a safety shower and eye bath are readily

accessible.[1][2]

Step-by-Step Disposal Protocol
The primary and recommended method for the disposal of PEG 23 lauryl ether is through a

licensed professional waste disposal service.[1][3] Adherence to all federal, state, and local

environmental regulations is mandatory.[1][4]

Waste Collection:

Collect waste PEG 23 lauryl ether and any contaminated materials in suitable, tightly

closed containers.[1][2][3]
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Clearly label the waste containers with the chemical name and associated hazards.

Do not mix with other waste materials.[5]

Engage a Licensed Waste Disposal Service:

Contact a certified chemical waste disposal company to arrange for pickup and disposal.

Provide the waste disposal service with the Safety Data Sheet (SDS) for PEG 23 lauryl
ether to ensure they can handle it appropriately.

Recommended Disposal Technology:

The preferred method of disposal is chemical incineration.[1] The material should be

dissolved or mixed with a combustible solvent and burned in a chemical incinerator

equipped with an afterburner and scrubber.[1]

Alternatively, the waste can be sent to an authorized waste incinerator that allows for

energy recovery.[6][7]

Disposal of Contaminated Packaging:

Empty containers should be handled as the product itself.[5]

Dispose of contaminated packaging and liners in the same manner as the chemical waste,

through a licensed disposal service.[3]

Emergency Procedures for Spills
In the event of a spill, follow these procedures to minimize exposure and environmental

contamination:

Evacuate and Ventilate: Evacuate unnecessary personnel from the spill area and ensure

adequate ventilation.[8]

Wear Appropriate PPE: Before addressing the spill, don the required personal protective

equipment, including a respirator, chemical safety goggles, rubber boots, and heavy rubber

gloves.[1]
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Containment and Cleanup:

Small Spills: Absorb the spilled material with an inert substance like sand or vermiculite.[1]

Place the absorbed material into a closed container for disposal.[1][4]

Large Spills: If the product is in its liquid form, absorb it with an inert material.[4] If it is a

solid, use a shovel to place the material into a suitable waste disposal container.[4]

Decontaminate the Area: After the material has been completely picked up, wash the spill

site and ventilate the area.[1]

Waste Disposal: Dispose of the contained spill waste according to the procedures outlined

above.

Chemical and Physical Properties
The following table summarizes key quantitative data for PEG 23 lauryl ether.

Property Value

CAS Number 9002-92-0[1]

Molecular Formula C58H118O24[9]

Melting Point 41 - 45 °C[1]

Boiling Point 100 °C[1]

Flash Point > 149 °C (> 300.2 °F)[4][10]

pH 5.5 - 7.5 (100 g/l)[1]

Solubility Soluble in water[1][10]

Vapor Pressure < 1 mmHg at 20 °C[1]

Disposal Workflow
The following diagram illustrates the decision-making process for the proper disposal of PEG
23 lauryl ether waste and the management of spills.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 6 Tech Support

https://terpconnect.umd.edu/~choi/MSDS/Sigma-Aldrich/POLYOXYETHYLENE%2023%20LAURYL%20ETHER.pdf
https://terpconnect.umd.edu/~choi/MSDS/Sigma-Aldrich/POLYOXYETHYLENE%2023%20LAURYL%20ETHER.pdf
https://www.oxfordlabchem.com/msds/BRIJ-35%20%C2%AE%20(Main%20Component).pdf
https://www.oxfordlabchem.com/msds/BRIJ-35%20%C2%AE%20(Main%20Component).pdf
https://www.oxfordlabchem.com/msds/BRIJ-35%20%C2%AE%20(Main%20Component).pdf
https://terpconnect.umd.edu/~choi/MSDS/Sigma-Aldrich/POLYOXYETHYLENE%2023%20LAURYL%20ETHER.pdf
https://www.benchchem.com/product/b15546263?utm_src=pdf-body
https://terpconnect.umd.edu/~choi/MSDS/Sigma-Aldrich/POLYOXYETHYLENE%2023%20LAURYL%20ETHER.pdf
https://www.fishersci.co.uk/store/msds?partNumber=10366553&productDescription%3D500GR+Brij+35&countryCode=GB&language=en
https://terpconnect.umd.edu/~choi/MSDS/Sigma-Aldrich/POLYOXYETHYLENE%2023%20LAURYL%20ETHER.pdf
https://terpconnect.umd.edu/~choi/MSDS/Sigma-Aldrich/POLYOXYETHYLENE%2023%20LAURYL%20ETHER.pdf
https://www.oxfordlabchem.com/msds/BRIJ-35%20%C2%AE%20(Main%20Component).pdf
https://assets.thermofisher.com/DirectWebViewer/private/document.aspx?prd=ALFAAA15809~~PDF~~MTR~~CGV4~~EN~~2025-09-13%2009:03:02~~Brij%7CTS%20L23-SO-(AP
https://terpconnect.umd.edu/~choi/MSDS/Sigma-Aldrich/POLYOXYETHYLENE%2023%20LAURYL%20ETHER.pdf
https://terpconnect.umd.edu/~choi/MSDS/Sigma-Aldrich/POLYOXYETHYLENE%2023%20LAURYL%20ETHER.pdf
https://assets.thermofisher.com/DirectWebViewer/private/document.aspx?prd=ALFAAA15809~~PDF~~MTR~~CGV4~~EN~~2025-09-13%2009:03:02~~Brij%7CTS%20L23-SO-(AP
https://terpconnect.umd.edu/~choi/MSDS/Sigma-Aldrich/POLYOXYETHYLENE%2023%20LAURYL%20ETHER.pdf
https://www.benchchem.com/product/b15546263?utm_src=pdf-body
https://www.benchchem.com/product/b15546263?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15546263?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


PEG 23 Lauryl Ether for Disposal

Is it waste chemical or a spill?
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Spill

Collect in a labeled, sealed container
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Disposal and Spill Response Workflow for PEG 23 Lauryl Ether.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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